Cas no 200343-74-4 ((+)-Dihydro-α-cyperol)

(+)-Dihydro-α-cyperol is a sesquiterpenoid alcohol derived from natural sources, known for its distinct structural and functional properties. It exhibits high purity and stability, making it suitable for research applications in organic chemistry and phytochemical studies. The compound's stereospecific configuration enhances its utility in chiral synthesis and as a reference standard in analytical methodologies. Its well-defined molecular structure allows for precise investigations into terpenoid biosynthesis and biological activity. (+)-Dihydro-α-cyperol is particularly valued for its reproducibility in experimental settings, ensuring consistent results in pharmacological and biochemical research. The product is supplied with detailed characterization data, including NMR and MS spectra, to support rigorous scientific applications.
(+)-Dihydro-α-cyperol structure
(+)-Dihydro-α-cyperol structure
Product Name:(+)-Dihydro-α-cyperol
CAS No:200343-74-4
MF:C15H26O
MW:222.366344928741
CID:5720956
Update Time:2025-05-25

(+)-Dihydro-α-cyperol Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol, decahydro-1,4a-dimethyl-7-(1-methylethenyl)-, (1S,2S,4aS,7R,8aS)-
    • (+)-Dihydro-α-cyperol
    • Inchi: 1S/C15H26O/c1-10(2)12-5-7-15(4)8-6-14(16)11(3)13(15)9-12/h11-14,16H,1,5-9H2,2-4H3/t11-,12+,13-,14-,15-/m0/s1
    • InChI Key: XEUOFHGEEFUFIJ-AICCOOGYSA-N
    • SMILES: [C@H]1(C)[C@@]2([H])[C@@](C)(CC[C@@H](C(C)=C)C2)CC[C@@H]1O

Experimental Properties

  • Density: 0.943±0.06 g/cm3(Predicted)
  • Boiling Point: 302.8±21.0 °C(Predicted)
  • pka: 15.33±0.70(Predicted)

(+)-Dihydro-α-cyperol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D744345-5mg
(+)-Dihydro-α-cyperol
200343-74-4
5mg
$207.00 2023-05-18
TRC
D744345-10mg
(+)-Dihydro-α-cyperol
200343-74-4
10mg
$391.00 2023-05-18
TRC
D744345-25mg
(+)-Dihydro-α-cyperol
200343-74-4
25mg
$942.00 2023-05-18
TRC
D744345-50mg
(+)-Dihydro-α-cyperol
200343-74-4
50mg
$1608.00 2023-05-18
TRC
D744345-100mg
(+)-Dihydro-α-cyperol
200343-74-4
100mg
$ 1800.00 2023-09-07

Additional information on (+)-Dihydro-α-cyperol

Research Brief on (+)-Dihydro-α-cyperol (CAS: 200343-74-4): Recent Advances and Applications

(+)-Dihydro-α-cyperol (CAS: 200343-74-4) is a sesquiterpenoid compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic properties. Recent studies have focused on its biosynthesis, pharmacological activities, and potential applications in drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its molecular mechanisms, biological effects, and future research directions.

One of the key areas of interest is the biosynthesis of (+)-Dihydro-α-cyperol. Recent studies have elucidated the enzymatic pathways involved in its production, particularly in plants of the Cyperus genus. Advances in synthetic biology have enabled the heterologous expression of these pathways in microbial hosts, offering a scalable and sustainable production method. This development is particularly relevant for pharmaceutical applications, where consistent and high-quality compound supply is critical.

Pharmacologically, (+)-Dihydro-α-cyperol has demonstrated promising anti-inflammatory and neuroprotective effects. In vitro and in vivo studies have shown that the compound can modulate key inflammatory pathways, such as the NF-κB and MAPK signaling cascades. These findings suggest potential applications in treating inflammatory diseases, including rheumatoid arthritis and neurodegenerative disorders. Additionally, its neuroprotective properties are being explored for their potential in mitigating oxidative stress and neuronal damage in conditions like Alzheimer's disease.

Another significant area of research is the compound's potential as an anticancer agent. Preliminary studies indicate that (+)-Dihydro-α-cyperol may induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism appears to involve the activation of intrinsic apoptotic pathways and the inhibition of cell proliferation. While these results are promising, further research is needed to validate these effects in clinical settings and to explore the compound's safety and efficacy profiles.

In terms of drug delivery and formulation, recent advancements have focused on improving the bioavailability of (+)-Dihydro-α-cyperol. Nanotechnology-based delivery systems, such as liposomes and polymeric nanoparticles, have shown potential in enhancing the compound's solubility and stability. These innovations could address some of the challenges associated with its pharmacokinetic properties, paving the way for more effective therapeutic applications.

Looking ahead, the research on (+)-Dihydro-α-cyperol is expected to expand into more detailed mechanistic studies and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into practical therapies. Furthermore, the integration of computational modeling and high-throughput screening techniques could provide deeper insights into the compound's structure-activity relationships, enabling the design of more potent derivatives.

In conclusion, (+)-Dihydro-α-cyperol (CAS: 200343-74-4) represents a promising candidate for various therapeutic applications, supported by its diverse pharmacological activities and recent advancements in its production and delivery. Continued research efforts will be essential to fully unlock its potential and bring it closer to clinical use.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.